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Compound of Interest

Compound Name:
Tetrabutylammonium

Trifluoromethanesulfonate

Cat. No.: B1273034 Get Quote

Essential Safety and Handling Guide for
Tetrabutylammonium Trifluoromethanesulfonate
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Tetrabutylammonium Trifluoromethanesulfonate (CAS No. 35895-70-6). Adherence to

these procedures is essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
Tetrabutylammonium Trifluoromethanesulfonate is a hygroscopic white powder that can

cause skin and serious eye irritation, as well as respiratory irritation.[1][2][3] Appropriate

personal protective equipment must be worn at all times when handling this chemical.

Required Personal Protective Equipment:
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PPE Category Specification Rationale

Eye Protection

Chemical splash goggles or

safety glasses with side

shields.

Protects against eye irritation

from dust particles.[2][3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact and

irritation.[2][3]

Body Protection Laboratory coat.
Protects against incidental skin

contact with the powder.[2]

Respiratory Protection
NIOSH-approved N95 dust

mask or equivalent.

Recommended when handling

large quantities or when dust

generation is likely, to prevent

respiratory tract irritation.[1]

Detailed Experimental Protocols
Due to its hygroscopic nature, all handling of Tetrabutylammonium
Trifluoromethanesulfonate should be performed in a controlled environment to minimize

moisture absorption.

Weighing and Transferring the Solid
Objective: To accurately weigh and transfer the solid chemical while minimizing exposure and

moisture absorption.

Materials:

Tetrabutylammonium Trifluoromethanesulfonate

Spatula

Weighing paper or weighing boat

Anti-static gun (optional)

Tared, sealed receiving vessel (e.g., round-bottom flask with a septum)
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Analytical balance

Chemical fume hood

Procedure:

Preparation: Don all required PPE. Ensure the chemical fume hood is operational.

Tare the Vessel: Tare a clean, dry, and sealed receiving vessel on the analytical balance.

Dispensing in Fume Hood: Inside the chemical fume hood, carefully dispense the desired

amount of Tetrabutylammonium Trifluoromethanesulfonate onto a piece of weighing

paper or a weighing boat using a clean spatula.

Minimize Exposure: Work swiftly to minimize the time the powder is exposed to the

atmosphere.

Transfer: Carefully transfer the weighed powder into the tared receiving vessel. A powder

funnel may be used for narrow-mouthed vessels.

Seal and Re-weigh: Immediately seal the receiving vessel and re-weigh it to obtain the exact

mass of the transferred solid.

Clean-up: Clean any residual powder on the balance and in the fume hood using a damp

cloth or paper towel to avoid generating dust. Dispose of the cleaning materials as

hazardous waste.

Preparation of a Solution
Objective: To safely prepare a solution of Tetrabutylammonium Trifluoromethanesulfonate
in a suitable solvent.

Materials:

Weighed Tetrabutylammonium Trifluoromethanesulfonate in a sealed vessel

Anhydrous solvent (e.g., methanol, ethanol, ether solvents)[1]
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Syringes and needles

Magnetic stirrer and stir bar

Procedure:

Preparation: Ensure all glassware is dry and work is performed under an inert atmosphere

(e.g., nitrogen or argon) if the application is sensitive to moisture.

Solvent Addition: Add the desired volume of anhydrous solvent to the sealed vessel

containing the pre-weighed Tetrabutylammonium Trifluoromethanesulfonate using a

syringe.

Dissolution: Place a magnetic stir bar in the vessel and stir the mixture on a magnetic stirrer

until the solid is completely dissolved.

Storage: If not for immediate use, store the solution in a tightly sealed container, under an

inert atmosphere if necessary, and in a cool, dry place.

Physical and Chemical Properties
A summary of key quantitative data for Tetrabutylammonium Trifluoromethanesulfonate is

provided below.

Property Value

Molecular Formula C₁₇H₃₆F₃NO₃S

Molecular Weight 391.53 g/mol [4]

Appearance
White to almost white hygroscopic

powder/crystal[5]

Melting Point 113.0 to 115.0 °C[5]

Solubility
Soluble in polar organic solvents like methanol,

ethanol, and ether solvents.[1]
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Storage
Store Tetrabutylammonium Trifluoromethanesulfonate in a tightly closed container in a dry,

cool, and well-ventilated place, away from incompatible materials such as strong oxidizing

agents.[3] Storage under an inert gas is recommended to prevent moisture absorption.[3]

Spill Management
In case of a spill, evacuate the area. Wearing appropriate PPE, cover the spill with an inert

absorbent material. Sweep up the material, avoiding dust generation, and place it in a suitable,

closed container for disposal.

Disposal Plan
Waste Tetrabutylammonium Trifluoromethanesulfonate and any contaminated materials

should be treated as hazardous waste.

Solid Waste: Collect solid waste in a clearly labeled, sealed container.

Liquid Waste: Collect solutions in a labeled, sealed container compatible with the solvent

used.

Disposal Method: The recommended method of disposal is incineration. The material may be

dissolved in a combustible solvent and burned in a chemical incinerator equipped with an

afterburner and scrubber.[2] All disposal must be carried out by a licensed professional

waste disposal service in accordance with local, state, and federal regulations.[2]

Workflow Diagram
The following diagram illustrates the key steps for safely handling Tetrabutylammonium
Trifluoromethanesulfonate.
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Workflow for Handling Tetrabutylammonium Trifluoromethanesulfonate
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Weighing and Transfer

Solution Preparation
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Don Personal Protective Equipment
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Dispense Solid in Fume Hood
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Seal and Re-weigh Vessel

Collect Waste in Labeled Container

Add Anhydrous Solvent

Dissolve with Stirring

Dispose via Licensed Incineration

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1273034?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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